Cas no 84703-25-3 (3,6-Pyridazinedione,1,2-dihydro-1-(2-propen-1-yl)-)
84703-25-3 structure
Product Name:3,6-Pyridazinedione,1,2-dihydro-1-(2-propen-1-yl)-
CAS No:84703-25-3
MF:C7H8N2O2
MW:152.150621414185
CID:720157
PubChem ID:12843593
Update Time:2025-04-19
3,6-Pyridazinedione,1,2-dihydro-1-(2-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Pyridazinedione,1,2-dihydro-1-(2-propen-1-yl)-
- 1,2-dihydro-1-(2-propen-1-yl)-3,6-Pyridazinedione
- 2-prop-2-enyl-1H-pyridazine-3,6-dione
- DTXSID90511291
- 2-allyl-6-hydroxy-3-pyridazone
- 1-(Prop-2-en-1-yl)-1,2-dihydropyridazine-3,6-dione
- FT-0729634
- 84703-25-3
- SCHEMBL6133704
-
- Inchi: 1S/C7H8N2O2/c1-2-5-9-7(11)4-3-6(10)8-9/h2-4H,1,5H2,(H,8,10)
- InChI Key: JEHZPYMCCKTQJD-UHFFFAOYSA-N
- SMILES: O=C1C=CC(NN1CC=C)=O
Computed Properties
- Exact Mass: 152.058577502g/mol
- Monoisotopic Mass: 152.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 49.4Ų
3,6-Pyridazinedione,1,2-dihydro-1-(2-propen-1-yl)- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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